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Compound of Interest

Compound Name: 1,4-Diiodobutane

Cat. No.: B107930

This guide provides critical safety protocols and logistical information for the proper handling
and disposal of 1,4-Diiodobutane, tailored for researchers, scientists, and professionals in
drug development. Adherence to these procedures is essential for ensuring laboratory safety
and minimizing risks.

Chemical Identifier: 1,4-Diiodobutane CAS Number: 628-21-7 Molecular Formula: C4H8I2

Hazard Identification and Classification

1,4-Diiodobutane is classified as a hazardous substance. The primary hazards are
summarized below.

Hazard Class GHS Category Hazard Statement
) o H315: Causes skin irritation[1]
Skin Irritation Category 2
[2][3]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[1][2][3]
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation[1][3]

Signal Word: Warning[2]
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Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table
outlines the required PPE for handling 1,4-Diiodobutane.

Body Part Protection Type Standard/Specification

Safety glasses with side-

shields or chemical safety Conforming to EN166 (EU) or
Eyes/Face goggles. A face shield should OSHA 29 CFR 1910.133 (US)
be worn where there is a [1]

splash potential.

Material: Fluorinated rubber
(Vitoject®) is recommended,
with a minimum layer thickness
) ] ] of 0.7 mm and a breakthrough
Skin Chemical-resistant gloves. ) ]

time of >480 min[2]. Always
inspect gloves prior to use and
use proper removal

technique[1][2].

Wear appropriate protective
) ) clothing to prevent skin
Protective clothing. _
exposure. A lab coat is the

minimum requirement.

To be used as a backup to

engineering controls. If the

Air-purifying respirator with respirator is the sole means of
Respiratory multi-purpose combination protection, a full-face supplied

(US) or type ABEK (EN 14387)  air respirator is required[1].

respirator cartridges. Use only in a well-ventilated

area, preferably a chemical
fume hood[4].

Operational Plan: Step-by-Step Handling Procedure

Proper handling techniques are crucial to minimize risk.
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e Preparation:

Ensure a well-ventilated work area, preferably a certified chemical fume hood[4][5].

o

[¢]

Verify that an emergency eyewash station and safety shower are readily accessible.

[¢]

Inspect all required PPE for integrity before use[1].

[e]

Have absorbent, non-reactive material (e.g., vermiculite, dry sand) available for spill
containment.

e Handling:

o

Avoid contact with skin and eyes[1].

[¢]

Avoid inhalation of vapor or mist[1].

[e]

Keep the container tightly closed when not in use[1][5].

[e]

Store in a cool, dry, and well-ventilated place away from light, heat, and incompatible
materials such as strong bases and oxidizing agents[1][4].

e Post-Handling:
o Wash hands thoroughly with soap and water after handling and before breaks[1][2].
o Decontaminate the work area.
o Properly remove and dispose of contaminated gloves and other disposable PPE[1][2].

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician[1]

2].

Immediately wash off with soap and plenty of
Skin Contact water for at least 15 minutes. Remove

contaminated clothing. Consult a physician[1][2].

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult a physician[1][2].

DO NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician[1][5].

Disposal Plan

1,4-Diiodobutane and its contaminated materials must be disposed of as hazardous waste.
e Segregation:

o Collect waste 1,4-Diiodobutane and any materials used for spill cleanup (e.g., absorbent
material) in a dedicated, properly labeled, and sealed container.

o Storage of Waste:

o Store the waste container in a designated hazardous waste accumulation area that is cool,
dry, and well-ventilated.

» Disposal:

o Arrange for the disposal of the hazardous waste through a licensed and certified disposal
company[2]. Do not dispose of it down the drain[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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